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Compound of Interest

Compound Name: BING

Cat. No.: B12369490 Get Quote

Disclaimer: The following guide pertains to a specific product identified as "BING," a pH buffer

solution containing indicators, wetters, spreaders, and penetrants.[1] Procedures may need to

be altered if the product is mixed with other chemicals.[1][2] Always consult local waste

regulations for proper disposal.[1]

This document provides essential safety and logistical information for the proper handling and

disposal of the chemical agent "BING" in a laboratory setting. Adherence to these procedural

steps is critical for ensuring personnel safety and environmental compliance.

Immediate Safety & Handling Precautions
"BING" is a red, odorless liquid.[1] While not regulated by the D.O.T., it can be harmful if

swallowed and may cause eye or skin irritation.[1]

Personal Protective Equipment (PPE): Wear protective gloves, and eye/face protection when

handling the substance.[3] In case of fire, wear positive pressure, self-contained breathing

apparatus and full protective clothing.[1]

First Aid:

Eyes: Immediately flush with plenty of running water. If irritation persists, seek medical

attention.[1]

Skin: Wash the affected area with soap and water. Remove contaminated clothing.[1]
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Ingestion: Contact a Poison Control Center or physician immediately. If the person is

conscious, dilute by drinking two glasses of milk or water. Do not induce vomiting unless

directed by medical personnel.[1]

Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial

respiration.[1]

Storage: Store in the original container in a cool, well-ventilated, dry area, at temperatures

between 40 and 95°F.[1] Keep away from food, feeds, and children.[1]

Spill & Leak Management
In the event of a spill, immediate containment is the primary objective to prevent environmental

contamination.

Containment: Prevent the spillage from entering streams or drinking water supplies.[1] For

large spills, create a dike for later disposal.[2]

Cleanup: Absorb the liquid with an inert material (e.g., sand, soil) and collect it into a properly

labeled chemical waste container for disposal.[1][2][3] Use non-sparking tools for collection.

[3]

Disposal Operational Plan
Disposal of "BING" must be conducted in accordance with federal, state, and local regulations.

[1][2][3] Unused products or empty containers are generally considered non-hazardous waste;

however, contamination or mixture with other substances can change this classification.[2]

Step 1: Waste Characterization Before disposal, determine if the "BING" waste has been

contaminated with other hazardous materials. If the waste is mixed, it must be treated as

hazardous.[2] Label the waste container clearly with "Hazardous Waste," the chemical

name(s), associated hazards, and the date the container becomes full.[4]

Step 2: Segregation Store "BING" waste separately from other incompatible wastes.[4][5]

Specifically, keep it away from:

Strong Acids and Bases[4]
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Oxidizing and Reducing Agents[4]

Water-reactive and Air-reactive materials[4]

Step 3: Containerization Use a suitable, leak-proof container for waste collection.[5] The

container must be kept closed except when adding waste.[5] Do not fill containers more than

90% to allow for expansion.[6]

Step 4: Disposal Route

Uncontaminated "BING": May be disposed of as non-hazardous waste.[2]

Contaminated "BING": Must be managed as hazardous waste. Contact your institution's

Environmental Health and Safety (EHS) office to schedule a pickup.[6]

Empty Containers: Triple-rinse the container with an appropriate solvent. Collect the rinsate

and treat it as "Hazardous Waste".[5] After rinsing, the container can be disposed of in the

regular trash.[5]

Data & Protocols
Quantitative Disposal & Safety Data

Parameter Value / Guideline Citation

Storage Temperature 40 - 95 °F [1]

Flash Point Does not flash (Nonflammable) [1]

pH Not Available [7]

Container Fill Limit Do not exceed 90% capacity [6]

Extinguishing Media
Foam, CO2, dry chemical,

water fog
[1][7]

Experimental Protocol: Spill Neutralization & Cleanup
This protocol details the immediate steps for managing a small-to-moderate spill of "BING"

within a laboratory fume hood.
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Restrict Access: Immediately alert personnel in the vicinity and restrict access to the spill

area.

Ensure Ventilation: Maintain constant ventilation by keeping the fume hood sash at the

appropriate height.

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat.

Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite, sand,

or a chemical spill pillow. Start from the outside of the spill and work inwards.

Collect Waste: Carefully scoop the absorbed material using non-sparking tools into a

designated, compatible hazardous waste container.[3]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone for organic residues, water for aqueous solutions), followed by soap and water.[8]

Package Waste: Seal the waste container tightly. Wipe the exterior of the container clean.

Label and Store: Affix a "Hazardous Waste" label to the container, detailing the contents

(e.g., "BING compound with absorbent material") and the date. Store the container in a

designated satellite accumulation area.[4]

Arrange Disposal: Contact your institution's EHS department to schedule a waste pickup.

Visual Guides
Logical Workflow for BING Disposal Decision
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Caption: Decision workflow for classifying and routing "BING" chemical waste.
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Experimental Workflow for Spill Management

Spill Occurs
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Caption: Step-by-step procedural flow for safe management of a "BING" spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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